1-(2,4-Difluorophenyl)-3-ethylurea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-ethylurea
• InChI: InChI=1S/C9H10F2N2O/c1-2-12-9(14)13-8-4-3-6(10)5-7(8)11/h3-5H,2H2,1H3,(H2,12,13,14)
• InChI Key: JTDPECQQGROKNR-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC1=C(C=C(C=C1)F)F
• Molecular Formula: C9H10F2N2O
• Molecular Weight: 200.19 g/mol

Description

1-(2,4-Difluorophenyl)-3-ethylurea is a urea derivative characterized by a difluorophenyl group at the 2,4-positions and an ethyl substituent on the urea nitrogen. Urea derivatives are widely studied for their biological activity, particularly as enzyme inhibitors or agrochemical agents. The fluorine atoms on the aromatic ring enhance electronegativity and metabolic stability, while the ethyl group contributes to lipophilicity and steric effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s properties can be contextualized by comparing it to related urea derivatives and fluorinated aromatic systems. Below is a detailed comparison based on substituent positions, electronic effects, and synthesis routes:

Table 1: Comparison of 1-(2,4-Difluorophenyl)-3-ethylurea with Analogous Compounds

Compound Name	Substituents on Phenyl Ring	Urea Substituents	Key Properties/Applications	Reference
1-(2,4-Difluorophenyl)-3-ethylurea	2,4-difluoro	Ethyl	Enhanced lipophilicity; potential enzyme inhibition
1-(2,6-Difluorobenzoyl)-3-(2,3,5-trichlorophenyl)urea	2,6-difluoro (benzoyl)	Trichlorophenyl	Crystallized structure; agrochemical applications
1-(4-Chlorophenyl)-3-(2,6-difluorobenzoyl)urea	4-chloro; 2,6-difluoro (benzoyl)	Benzoyl	Toxin target (T3D4880); possible herbicide
1-(2,4-Difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid	2,4-difluoro	Carboxylic acid	Intermediate for heterocyclic synthesis

Key Observations:

Substituent Position Effects: The 2,4-difluorophenyl group in the target compound introduces ortho/para electron-withdrawing effects, which may enhance binding to enzymatic targets compared to the 2,6-difluorobenzoyl analog in , where steric hindrance from the benzoyl group could reduce activity.

Biological Relevance :

• The trichlorophenyl substituent in confers strong hydrophobic interactions, making it suitable for crystalline packing and agrochemical stability.
• The absence of chlorine in the target compound may reduce environmental persistence but improve bioavailability.

Synthetic Pathways :

• Synthesis of 1-(2,4-difluorophenyl) derivatives often involves condensation of 2,4-difluoroaniline with carbonyl-containing reagents (e.g., itaconic acid in ). The ethylurea group may be introduced via alkylation or nucleophilic substitution.

Research Findings and Computational Insights

While experimental data on the target compound are sparse, density functional theory (DFT) studies (as described in ) provide a framework for predicting its thermochemical and electronic properties:

• Thermochemical Stability : Hybrid functionals (e.g., B3LYP) incorporating exact exchange terms predict accurate atomization energies for fluorinated compounds, with deviations <3 kcal/mol . This suggests the 2,4-difluorophenyl group contributes to a stable electron density distribution.
• Electron Correlation Effects : The Colle-Salvetti correlation-energy formula indicates that fluorinated ureas exhibit localized electron density around fluorine atoms, enhancing dipole moments and intermolecular interactions.